Cas no 187658-98-6 (Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate)

• Product Name: Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate
• CAS No: 187658-98-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 2119312
• Update Time: 2023-08-04

Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl methyl(E)-2-oxopent-3-enylcarbamate
• 1-[Methyl(tert-butyloxycarbonyl)amino]-3-pentene-2-one
• Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate

• Inchi： 1S/C11H19NO3/c1-6-7-9(13)8-12(5)10(14)15-11(2,3)4/h6-7H,8H2,1-5H3/b7-6+
• InChI Key： ZTHGJLKWTDATOY-VOTSOKGWSA-N
• SMILES： O(C(N(C)CC(/C=C/C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6